Cas no 874479-16-0 ((Z)-3-Chloro-3-(4-methoxyphenyl)acrylonitrile)

• Product Name: (Z)-3-Chloro-3-(4-methoxyphenyl)acrylonitrile
• CAS No: 874479-16-0
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 720066
• PubChem ID: 736610
• Update Time: 2025-08-05

(Z)-3-Chloro-3-(4-methoxyphenyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-3-Chloro-3-(4-methoxyphenyl)acrylonitrile
• (Z)-3-chloro-3-(4-methoxyphenyl)prop-2-enenitrile
• 2-Propenenitrile,3-chloro-3-(4-methoxyphenyl)-, (2Z)-
• 3-CHLORO-3-(4-METHOXYPHENYL)ACRYLONITRILE
• (2Z)-3-Chloro-3-(4-methoxyphenyl)-2-propenenitrile
• (2Z)-3-chloro-3-(4-methoxyphenyl)prop-2-enenitrile
• HknH`ItHcHhhddbaVdHLhABH
• 3-chloro-3-(4-methoxyphenyl)prop-2-enenitrile
• MFCD00277424
• AKOS001054587
• EN300-61178
• 57466-68-9
• ZJB47916
• CS-0322901
• SCHEMBL5194266
• SCHEMBL5194258
• 874479-16-0
• Z56969677
• AS-32419
• DB-030947
• STL218952

• MDL： MFCD00277424
• Inchi： 1S/C10H8ClNO/c1-13-9-4-2-8(3-5-9)10(11)6-7-12/h2-6H,1H3/b10-6-
• InChI Key： PRZFNAAMKVRGRG-POHAHGRESA-N
• SMILES： Cl/C(=C\C#N)/C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 193.02900
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.191
• Boiling Point: 335℃
• Flash Point: 157℃
• PSA: 33.02000
• LogP: 2.79848

(Z)-3-Chloro-3-(4-methoxyphenyl)acrylonitrile Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (Z)-3-Chloro-3-(4-methoxyphenyl)acrylonitrile

Introduction to (Z)-3-Chloro-3-(4-methoxyphenyl)acrylonitrile (CAS No. 874479-16-0)

(Z)-3-Chloro-3-(4-methoxyphenyl)acrylonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 874479-16-0, this molecule represents a unique blend of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a chloro group and an acrylonitrile moiety provides a versatile platform for further chemical modifications, enabling its application in the development of novel therapeutic agents.

The compound's structure, featuring an acrylonitrile group attached to a phenyl ring substituted with a 4-methoxyphenyl group, contributes to its reactivity and potential utility in synthetic chemistry. The methoxy group not only influences the electronic properties of the molecule but also enhances its solubility in polar solvents, making it more amenable to various reaction conditions.

In recent years, there has been a growing interest in the development of molecules that incorporate heterocyclic structures for their enhanced biological activity. The Z-configuration of the double bond in (Z)-3-Chloro-3-(4-methoxyphenyl)acrylonitrile suggests a specific spatial arrangement of its substituents, which can be crucial for interactions with biological targets. This stereochemical feature has been the focus of several studies aimed at understanding its impact on molecular recognition and pharmacological effects.

One of the most compelling aspects of (Z)-3-Chloro-3-(4-methoxyphenyl)acrylonitrile is its potential as a building block for more complex pharmacophores. Researchers have explored its use in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs), where the combination of chloro and methoxy substituents can modulate receptor binding affinity and selectivity. Additionally, its incorporation into kinase inhibitors has shown promise in preclinical studies, highlighting its role in addressing critical therapeutic areas such as cancer and inflammatory diseases.

The acrylonitrile group in (Z)-3-Chloro-3-(4-methoxyphenyl)acrylonitrile is particularly noteworthy for its ability to undergo various transformations, including nucleophilic addition reactions, cycloadditions, and polymerizations. These reactions are fundamental to constructing diverse molecular architectures, allowing chemists to tailor properties such as potency, selectivity, and metabolic stability. The chloro substituent further enhances these possibilities by serving as a handle for cross-coupling reactions, which are essential in modern drug discovery.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of complex molecules like (Z)-3-Chloro-3-(4-methoxyphenyl)acrylonitrile. Molecular modeling studies have provided insights into how structural modifications influence biological activity, guiding the design of next-generation compounds with improved pharmacokinetic profiles. These computational tools are increasingly integrated into drug development pipelines, streamlining the process from initial discovery to optimization.

The synthesis of (Z)-3-Chloro-3-(4-methoxyphenyl)acrylonitrile itself presents an interesting challenge due to the need to maintain the correct stereochemistry while introducing functional groups selectively. Techniques such as asymmetric synthesis and chiral auxiliary methods have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications where stereoselectivity can significantly impact efficacy and safety.

In conclusion, (Z)-3-Chloro-3-(4-methoxyphenyl)acrylonitrile represents a fascinating compound with broad utility in synthetic chemistry and drug discovery. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play an increasingly important role in advancing medicinal chemistry.